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For Researchers, Scientists, and Drug Development Professionals

Introduction to N-Lactoyl-Leucine

N-Lactoyl-Leucine is an N-acyl amino acid, a class of metabolites formed through the amide
linkage of lactic acid and an amino acid, in this case, leucine.[1] These molecules have
garnered significant interest in metabolic research. In mammalian systems, N-Lactoyl-Leucine
is endogenously synthesized by the enzyme Cytosolic Nonspecific Dipeptidase 2 (CNDP2) in a
reversible reaction involving lactate and leucine.[1][2] This synthesis is an example of reverse
proteolysis, where a peptide bond is formed rather than cleaved.[1] The breakdown of N-
Lactoyl-Leucine back into lactate and leucine is also catalyzed by CNDP2.[1][3]

The use of radiolabeled N-Lactoyl-Leucine provides a powerful tool for researchers to
investigate its metabolic fate, transport, and role in various physiological and pathological
states. Tracer studies with radiolabeled N-Lactoyl-Leucine can elucidate its uptake by cells, its
distribution in different tissues, and its conversion to other metabolites.

Key Applications of Radiolabeled N-Lactoyl-Leucine

» Metabolic Pathway Analysis: Tracer studies with radiolabeled N-Lactoyl-Leucine can
confirm its intracellular hydrolysis to leucine and lactate and track the subsequent
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incorporation of the radiolabel into downstream metabolic pathways, such as protein
synthesis or the citric acid cycle.

o Enzyme Kinetics and Inhibition: Radiolabeled substrates are essential for determining the
kinetic parameters of enzymes involved in N-Lactoyl-Leucine metabolism, such as CNDP2.
They are also invaluable for screening and characterizing potential inhibitors of these
enzymes.

o Cellular Uptake and Transport Studies: By using radiolabeled N-Lactoyl-Leucine,
researchers can quantify its transport across cell membranes and identify specific
transporters that may be involved.[3]

o Pharmacokinetics and Biodistribution: In vivo tracer studies in animal models using
radiolabeled N-Lactoyl-Leucine can determine its absorption, distribution, metabolism, and
excretion (ADME) profile, which is crucial for drug development.

o Biomarker Research: As N-Lactoyl-Leucine levels are associated with conditions like
mitochondrial disorders and exercise response, tracer studies can help to understand the
dynamics of this biomarker in disease models.

Data Presentation

Temperature Solubility

Compound pH . Reference
(°C) (9/kg)

Leucine 6.0 25 22.1 [3]

N-Lactoyl-

Leucine Sodium 6.7 25 689.2 [3]

Salt

Table 2: Representative Kinetic Parameters for CNDP2
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Vmax
Substrate Km (mM) . Notes Reference
(nM/min/mg)

Lactate (for N-
Data for a related

334 62.7 N-Lactoyl amino [1]

acid synthesis.

Lactoyl-
Phenylalanine

synthesis)

Table 3: Representative Data from an In Vitro CNDP2-
mediated Cleavage Assay

Time (hours) N-Lacjco-yI-Leucine Leucine Formed Lactate Formed
Remaining (%) (nmol) (nmol)

0 100 0 0

1 75 250 250

2 55 450 450

4 30 700 700

6 15 850 850

8 15 850 850

Note: This table
presents hypothetical
data based on the
finding that the
CNDP2-mediated
cleavage of N-Lactoyl-
Leucine reaches
saturation after 6
hours of incubation.[3]
The initial amount of
N-Lactoyl-Leucine is
assumed to be 1

pmol.
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Signaling Pathways and Experimental Workflows

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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